Cas no 1804912-51-3 (2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804912-51-3
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4810005
• Update Time: 2025-06-13

2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H6BrF3N2/c8-3-1-4(7(10)11)13-5(2-12)6(3)9/h1,7H,2,12H2
• InChI Key： GYKUEOKMFMMKPO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1804912-51-3)

2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1804912-51-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and material science. The presence of multiple functional groups, including aminomethyl, bromo, difluoromethyl, and fluoro substituents, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties, such as enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine for its potential role in developing next-generation therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Its structural features align with the growing trend of fluorine incorporation in drug design, a strategy often referred to as the "fluorine effect."

The compound's CAS number 1804912-51-3 serves as a unique identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its synthesis typically involves multi-step organic reactions, including halogenation, amination, and fluorination, which are critical topics in modern organic chemistry. Laboratories and industries prioritize high-purity batches of this compound to maintain consistency in downstream applications, such as catalysis and ligand design.

From an SEO perspective, users frequently search for terms like "pyridine derivatives uses," "fluorinated compounds in medicine," and "CAS 1804912-51-3 supplier." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in small molecule libraries, where 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine could play a pivotal role. Its molecular weight and logP values are often analyzed in cheminformatics studies to predict drug-likeness.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions and solubility profiles are frequently discussed in research forums, highlighting its adaptability in diverse experimental setups.

In conclusion, 2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine (CAS No. 1804912-51-3) represents a cutting-edge chemical building block with broad applications in life sciences and material engineering. Its unique structure and functional groups make it a subject of ongoing research, particularly in the context of personalized medicine and green chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovation-driven industries.